Cas no 898417-13-5 (2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(2,3-dimethylphenyl)acetamide)

• Product Name: 2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(2,3-dimethylphenyl)acetamide
• CAS No: 898417-13-5
• MF: C₂₄H₂₄N₂O₄
• MW: 404.458366394043
• CID: 5482241
• Update Time: 2025-10-28

2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(2,3-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-(2,3-dihydroindol-1-ylmethyl)-4-oxopyran-3-yl]oxy-N-(2,3-dimethylphenyl)acetamide
• 2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(2,3-dimethylphenyl)acetamide

• Inchi： 1S/C24H24N2O4/c1-16-6-5-8-20(17(16)2)25-24(28)15-30-23-14-29-19(12-22(23)27)13-26-11-10-18-7-3-4-9-21(18)26/h3-9,12,14H,10-11,13,15H2,1-2H3,(H,25,28)
• InChI Key： BGMHKLBXUATJSK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)COC1C(=O)C=C(CN2C3=C(C=CC=C3)CC2)OC=1

Additional information on 2-({6-(2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(2,3-dimethylphenyl)acetamide

Compound CAS No 898417-13-5: 2-{[6-(2,3-Dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yloxy}-N-(2,3-dimethylphenyl)acetamide

The compound with CAS No 898417-13-5, known as 2-{[6-(2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yloxy}-N-(2,3-dimethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by the presence of a pyran ring system, which is a six-membered oxygen-containing ring. The pyran ring is further substituted with a dihydroindole moiety, which adds complexity to the molecule and contributes to its pharmacological properties. The dihydroindole group is known for its ability to interact with various biological targets, including receptors and enzymes, making it a valuable component in drug design.

One of the most intriguing aspects of this compound is its bioavailability and metabolic stability, which are critical factors in determining its suitability as a drug candidate. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. These studies suggest that the compound exhibits favorable absorption profiles and minimal first-pass metabolism, which are essential for effective drug delivery.

The antioxidant properties of this compound have also been extensively studied. Antioxidants play a crucial role in mitigating oxidative stress, which is implicated in numerous diseases such as neurodegenerative disorders and cardiovascular diseases. Experimental data indicate that this compound demonstrates potent antioxidant activity, potentially due to its ability to scavenge free radicals and inhibit lipid peroxidation.

In addition to its antioxidant properties, this compound has shown anti-inflammatory activity, which further underscores its therapeutic potential. Inflammation is a key factor in chronic diseases such as arthritis and diabetes, and compounds that can modulate inflammatory pathways are highly sought after. Preclinical studies have revealed that this compound inhibits the production of pro-inflammatory cytokines and reduces inflammation in animal models.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyran ring system and the subsequent incorporation of the dihydroindole moiety. Researchers have employed various synthetic strategies, including condensation reactions and oxidation techniques, to achieve high yields and purity levels.

Recent breakthroughs in medicinal chemistry have enabled the development of analogs of this compound with enhanced bioactivity. These analogs are being tested for their efficacy in treating conditions such as cancer and neurodegenerative diseases. For instance, one study reported that certain analogs exhibit selective cytotoxicity against cancer cells while sparing normal cells, indicating their potential as targeted therapies.

The structural versatility of this compound also makes it an attractive candidate for drug delivery systems. Its ability to form stable complexes with other molecules has led to its exploration as a carrier for poorly soluble drugs. Researchers have investigated its use in nanoparticles and liposomal formulations, which could enhance drug solubility and improve therapeutic outcomes.

In conclusion, the compound with CAS No 898417-13-5 represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.